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Compound of Interest

Compound Name: 1-(3-Aminophenyl)ethane-1,2-diol

Cat. No.: B3213720 Get Quote

Safe Handling and Disposal of 1-(3-Aminophenyl)ethane-1,2-diol: A Comprehensive Guide

for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 1-(3-Aminophenyl)ethane-1,2-diol (CAS No: 112534-31-3). Adherence to these

guidelines is paramount to ensure the safety of laboratory personnel and to maintain

compliance with environmental regulations. This compound is known to cause skin irritation

(H315), serious eye irritation (H319), and respiratory irritation (H335).

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table summarizes the required PPE for handling 1-(3-
Aminophenyl)ethane-1,2-diol.
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Protection Type Equipment Specifications & Rationale

Eye Protection Safety Goggles & Face Shield

Chemical splash goggles are

mandatory to prevent contact

with the eyes. A face shield

should be worn over the

goggles to provide an

additional layer of protection

for the entire face, especially

when handling larger

quantities or during procedures

with a high risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are not

recommended for handling

aromatic amines due to poor

chemical resistance. Butyl or

Neoprene gloves are the

preferred choice. Always

double-glove. It is critical to

consult the glove

manufacturer's chemical

resistance guide for specific

breakthrough times and

degradation information.

Recommended Glove Types:

Butyl Rubber: Offers excellent

resistance to a wide range of

chemicals, including many

amines. Neoprene: Provides

good resistance to acids,

bases, and some organic

solvents.

Respiratory Protection Air-Purifying Respirator (APR) Due to the risk of respiratory

irritation, a NIOSH-approved

air-purifying respirator is

required. The choice of

cartridge depends on the
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physical form of the chemical

being handled.

For solid/dust form:

Use a half-mask or full-face

respirator with P100 (HEPA)

particulate filters.

For solutions or when heating:

Use a half-mask or full-face

respirator with organic vapor

(OV) cartridges in combination

with P100 particulate filters.

Body Protection
Laboratory Coat & Chemical

Apron

A standard laboratory coat

should be worn at all times.

When there is a significant risk

of splashing, a chemical-

resistant apron made of a

material like rubber or PVC

should be worn over the lab

coat.

Foot Protection Closed-toe Shoes

Fully enclosed, chemical-

resistant footwear is required

in all laboratory settings where

this chemical is handled.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1-(3-Aminophenyl)ethane-1,2-diol minimizes the risk of

exposure and ensures a safe working environment.

Preparation and Engineering Controls:

All handling of this chemical, including weighing and solution preparation, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.
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Prepare all necessary equipment and reagents before commencing work to avoid

interruptions.

Donning Personal Protective Equipment:

Put on all required PPE as outlined in the table above before entering the designated

handling area. Ensure gloves are inspected for any signs of damage before use.

Handling the Chemical:

When weighing the solid, use a disposable weigh boat and handle with care to avoid

generating dust.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Keep all containers with the chemical tightly sealed when not in use.

Post-Handling Procedures:

After handling, decontaminate the work area in the fume hood.

Carefully remove and dispose of gloves in the designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 1-(3-Aminophenyl)ethane-1,2-diol and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

All solid waste contaminated with 1-(3-Aminophenyl)ethane-1,2-diol (e.g., weigh boats,

paper towels, gloves, etc.) must be collected in a designated, clearly labeled hazardous

waste container.

Liquid waste containing this chemical must be collected in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless
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compatibility has been confirmed.

Container Management:

Waste containers must be kept closed at all times except when adding waste.

Ensure waste containers are stored in a designated satellite accumulation area within the

laboratory.

Final Disposal:

1-(3-Aminophenyl)ethane-1,2-diol is classified as a hazardous waste and must be

disposed of through a licensed hazardous waste disposal company.

It is often recommended that aromatic amine waste be dissolved in a combustible solvent

and incinerated in a chemical incinerator equipped with an afterburner and scrubber.[1]

Never dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 1-(3-
Aminophenyl)ethane-1,2-diol in a laboratory setting.
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Caption: Workflow for handling 1-(3-Aminophenyl)ethane-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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